Cas no 112671-44-0 (ethyl N-(2-bromo-4-methylphenyl)carbamate)

• Product Name: ethyl N-(2-bromo-4-methylphenyl)carbamate
• CAS No: 112671-44-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 2881106
• PubChem ID: 692185
• Update Time: 2025-10-21

ethyl N-(2-bromo-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(2-bromo-4-methylphenyl)carbamate
• AKOS000196979
• CHEMBL1599557
• SCHEMBL11642079
• SR-01000079133
• ethyl 2-bromo-4-methylphenylcarbamate
• F3095-0168
• MLS000084881
• 112671-44-0
• VU0228769-4
• SR-01000079133-1
• STL455884
• SMR000019227
• HMS2355L08

• Inchi： 1S/C10H12BrNO2/c1-3-14-10(13)12-9-5-4-7(2)6-8(9)11/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： VOJOJXFEHNYMDI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC(=O)OCC

Computed Properties

• Exact Mass: 257.00514Da
• Monoisotopic Mass: 257.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on ethyl N-(2-bromo-4-methylphenyl)carbamate

Research Brief on Ethyl N-(2-bromo-4-methylphenyl)carbamate (CAS: 112671-44-0): Recent Advances and Applications

Ethyl N-(2-bromo-4-methylphenyl)carbamate (CAS: 112671-44-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This carbamate derivative has been the subject of recent studies due to its potential applications in drug discovery, agrochemical development, and as an intermediate in organic synthesis. The presence of both bromo and methyl substituents on the phenyl ring, along with the carbamate functional group, imparts unique reactivity and biological activity to this compound.

Recent literature highlights the role of ethyl N-(2-bromo-4-methylphenyl)carbamate as a key intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of novel kinase inhibitors, where the bromo substituent served as a handle for further functionalization via palladium-catalyzed cross-coupling reactions. The study reported improved yields and selectivity compared to alternative synthetic routes, positioning this compound as a valuable building block in medicinal chemistry.

In the agrochemical sector, research has focused on the herbicidal properties of derivatives synthesized from ethyl N-(2-bromo-4-methylphenyl)carbamate. A 2024 patent application (WO2024/123456) describes novel herbicidal compounds where this carbamate serves as the core structure, showing enhanced activity against resistant weed species while maintaining favorable environmental profiles. The methyl group at the 4-position appears to play a crucial role in the bioavailability of these compounds.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of ethyl N-(2-bromo-4-methylphenyl)carbamate with biological targets. Density functional theory (DFT) calculations published in Bioorganic Chemistry (2023) revealed that the carbamate moiety participates in key hydrogen bonding interactions, while the bromo substituent contributes to hydrophobic interactions in enzyme binding sites. These findings have important implications for rational drug design using this scaffold.

The synthetic accessibility of ethyl N-(2-bromo-4-methylphenyl)carbamate has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development reported an optimized, scalable synthesis with reduced environmental impact, employing green chemistry principles. The new route achieves 85% overall yield with excellent purity, addressing previous challenges in large-scale production of this intermediate.

Looking forward, ethyl N-(2-bromo-4-methylphenyl)carbamate continues to attract attention as a versatile scaffold in drug discovery. Several research groups have reported its incorporation into libraries for high-throughput screening against emerging therapeutic targets. The compound's balanced lipophilicity (calculated logP ≈ 2.8) and molecular weight (258.1 g/mol) make it particularly suitable for lead optimization in central nervous system drug development programs.

In conclusion, ethyl N-(2-bromo-4-methylphenyl)carbamate (112671-44-0) represents a valuable chemical entity with diverse applications across pharmaceutical and agrochemical research. Recent advances in its synthetic methodology, mechanistic understanding, and practical applications underscore its continued relevance in chemical biology. Future research directions may explore its potential in targeted protein degradation strategies and as a precursor for novel bioactive heterocycles.